Cas no 15219-34-8 (Oxalyl bromide)
Oxalyl bromide (C₂Br₂O₂) is a reactive brominating agent commonly used in organic synthesis for the introduction of bromoacyl groups. This colorless to pale yellow liquid is highly effective in bromination reactions, particularly for converting carboxylic acids into acyl bromides. Its high reactivity and selectivity make it a valuable reagent in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Oxalyl bromide is also employed in the synthesis of heterocyclic compounds and as an intermediate in fine chemical manufacturing. Proper handling is essential due to its moisture sensitivity and potential to release corrosive vapors. Storage under inert conditions is recommended to maintain stability.
Oxalyl bromide structure
Product Name:Oxalyl bromide
CAS No:15219-34-8
MF:C2Br2O2
MW:215.828199386597
MDL:MFCD00000113
CID:178879
Update Time:2025-06-09
Oxalyl bromide Chemical and Physical Properties
Names and Identifiers
-
- Ethanedioyl dibromide
- OXALYL BROMIDE
- oxalyl dibromide
- NSC 96957
- Ethanedioyl dibromide solution
- Ethanedioyl bromide
- Oxalyl bromide, 98%
- Oxaly bromide
- BrCOCOBr
- Oxalyl bromide solution
- Oxalyl bromide, 97%
- JAZLVNXWYDFQFE-UHFFFAOYSA-N
- NSC96957
- VZ36728
- FCH1319896
- OR51921
- Oxalyl bromide solution, 2.0 M in methylen
- Oxalyl bromide
-
- MDL： MFCD00000113
- Inchi： 1S/C2Br2O2/c3-1(5)2(4)6
- InChI Key： JAZLVNXWYDFQFE-UHFFFAOYSA-N
- SMILES： BrC(C(=O)Br)=O
Computed Properties
- Exact Mass: 213.82700
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 75.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 34.1
Experimental Properties
- Color/Form: Not available
- Density: 1.517 g/mL at 25 °C
- Melting Point: −19 °C (lit.)
- Boiling Point: 16-17 °C/10 mmHg(lit.)
- Flash Point: -19°C
- Refractive Index: n20/D 1.522(lit.)
- PSA: 34.14000
- LogP: 0.82940
- Solubility: Not available
- Color/Form: 2.0 M in methylene chloride
Oxalyl bromide Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314-H336-H351
- Warning Statement： P201-P261-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338+P310
- Hazardous Material transportation number：UN 2922 6.1(8) / PGII
- WGK Germany：3
- Hazard Category Code： 14-20-29-34-37-40
- Safety Instruction： S26; S36/37/39; S45; S28; S27
- FLUKA BRAND F CODES：8-9
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39;S45
- Packing Group：II
- Packing Group：II
- Risk Phrases：R23/24/25
- HazardClass：8
- PackingGroup：II
- Storage Condition：2-8°C
Oxalyl bromide Customs Data
- HS CODE：2917190090
- Customs Data：
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Oxalyl bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O870725-1g |
Oxalyl Bromide |
15219-34-8 | 1g |
$ 64.00 | 2023-09-06 | ||
| TRC | O870725-5g |
Oxalyl Bromide |
15219-34-8 | 5g |
$ 161.00 | 2023-09-06 | ||
| TRC | O870725-10g |
Oxalyl Bromide |
15219-34-8 | 10g |
$ 276.00 | 2023-09-06 | ||
| TRC | O870725-25g |
Oxalyl Bromide |
15219-34-8 | 25g |
$552.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O13940-5g |
Oxalyl bromide |
15219-34-8 | 5g |
¥1538.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O13940-25g |
Oxalyl bromide |
15219-34-8 | 25g |
¥4998.0 | 2021-09-08 | ||
| abcr | AB170905-25 g |
Oxalyl bromide, 98%; . |
15219-34-8 | 98% | 25 g |
€232.50 | 2023-07-20 | |
| abcr | AB170905-100 g |
Oxalyl bromide, 98%; . |
15219-34-8 | 98% | 100 g |
€478.70 | 2023-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O832318-25g |
Oxalyl bromide |
15219-34-8 | 98% | 25g |
2,358.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 113034-25G |
Oxalyl bromide |
15219-34-8 | 25g |
¥1727.76 | 2023-12-10 |
Oxalyl bromide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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